1-(3-(4-methoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)-3-morpholinopropan-1-one

• IUPAC Name: 1-[5-(4-methoxyphenyl)-3-phenyl-3,4-dihydropyrazol-2-yl]-3-morpholin-4-ylpropan-1-one
• InChI: InChI=1S/C23H27N3O3/c1-28-20-9-7-18(8-10-20)21-17-22(19-5-3-2-4-6-19)26(24-21)23(27)11-12-25-13-15-29-16-14-25/h2-10,22H,11-17H2,1H3
• InChI Key: OVXNGTCVODRORC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CC=C3)C(=O)CCN4CCOCC4
• Molecular Formula: C23H27N3O3
• Molecular Weight: 393.5 g/mol
• CAS No.: 330676-84-1

Description

1-(3-(4-methoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)-3-morpholinopropan-1-one is a useful research compound. Its molecular formula is C23H27N3O3 and its molecular weight is 393.487. The purity is usually 95%.
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Scientific Research Applications

Treatment and Nursing Application

A heterocycle compound closely related to the queried compound has been synthesized and applied in the treatment and nursing of children's bronchial pneumonia. The study showed that the compound could significantly reduce the release of TNF-α and IL-1β into the alveolar lavage fluid and had excellent biological activity due to the formation of three hydrogen bonds between the compound and the receptor. This suggests its potential for respiratory tract infections treatment through molecular docking simulations to understand its mechanism of action (Xiao-fang Ding & Xiao Zhong, 2022).

Synthesis of Bioactive Intermediates

Research has been conducted on synthesizing 3-morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one, an important intermediate for creating many biologically active compounds. This substance is crucial for developing small molecule inhibitors, particularly in anticancer studies. The research highlights the importance of designing and synthesizing such intermediates for their essential role in studying anticancer properties (Linxiao Wang et al., 2016).

Pharmacological Activities

A series of substituted pyrazole derivatives have been prepared and shown to have good anti-inflammatory activities. This research underscores the significance of pyrazole derivatives in medicinal chemistry for developing new therapeutic agents (Mohamed M. Abdulla et al., 2013).

Design and Synthesis for Anti-Cancer Application

Another study focused on preparing pyrazolines based on thiazolidin-4-one derivatives, demonstrating significant properties against cancer and HIV. This research adds to the body of knowledge on pyrazoline derivatives' potential therapeutic applications (Pinka Patel et al., 2013).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For instance, some similar compounds are known to be hazardous and can cause skin and eye irritation, respiratory irritation, and other health effects.